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Compound of Interest

Compound Name: SC66

Cat. No.: B1684005 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety, handling, and disposal procedures for SC66, an

allosteric inhibitor of the serine/theronine kinase Akt (Protein Kinase B). Adherence to these

guidelines is critical to ensure a safe laboratory environment and proper experimental

execution.

Immediate Safety and Handling
SC66 is classified as harmful if swallowed and causes skin and serious eye irritation. It may

also cause respiratory irritation. The toxicological properties of this compound have not been

fully investigated, and it should be handled with care by trained personnel only.

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate safety glasses or goggles.[1]

Hand Protection: Use chemical-resistant gloves.[1]

Skin and Body Protection: A lab coat is required.[1]

Respiratory Protection: Handle in a fume hood to prevent inhalation.[1]

Storage:
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Store SC66 in a tightly sealed container in a dry, dark place. For short-term storage (days to

weeks), maintain at 0-4°C. For long-term storage (months to years), store at -20°C.

SC66 Properties
Property Value Reference

CAS Number 871361-88-5 [1][2]

Molecular Formula C18H16N2O [2]

Molecular Weight 276.33 g/mol [1][2]

Appearance Yellow solid [1]

Melting Point 150°C [1]

Boiling Point Undetermined

Solubility Soluble in DMSO, not in water.

Purity >98%

LD50 No data available [1]

Spill and First Aid Procedures
Spill Response:

In the event of a spill, avoid inhalation and contact with skin and eyes. Wear appropriate

protective clothing. Ventilate the area and decontaminate surfaces with alcohol. Collect spilled

material and dispose of it as hazardous waste according to the disposal procedures outlined

below.

First Aid:

If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.

In Case of Skin Contact: Wash off with soap and plenty of water.

In Case of Eye Contact: Flush eyes with water as a precaution.
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If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration.

Proper Disposal Procedures
Dispose of SC66 and any contaminated materials in accordance with local, state, and federal

regulations. This compound should be treated as hazardous chemical waste.

Step-by-Step Disposal Plan:

Waste Collection:

Collect all waste containing SC66, including unused product, solutions, and contaminated

lab supplies (e.g., pipette tips, tubes, gloves), in a designated, properly labeled hazardous

waste container.

The container must be sealable and made of a material compatible with the waste.

Labeling:

Clearly label the waste container with "Hazardous Waste," the name "SC66," and any

other components of the waste mixture (e.g., DMSO).

Storage of Waste:

Store the sealed hazardous waste container in a designated, secure area, away from

incompatible materials.

Disposal:

Arrange for pickup and disposal by an approved chemical waste disposal company. Do not

dispose of SC66 down the drain or in the regular trash.

SC66 Mechanism of Action and Signaling Pathway
SC66 is an allosteric inhibitor of Akt. It functions by interfering with the binding of the pleckstrin

homology (PH) domain of Akt to phosphatidylinositol-3,4,5-trisphosphate (PIP3) on the cell

membrane. This prevents the activation of Akt. The inhibition of Akt signaling by SC66 has
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been shown to affect downstream pathways, including the GSK-3β and mTOR pathways,

leading to the induction of apoptosis and inhibition of cell proliferation in cancer cells.

SC66 Signaling Pathway
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Caption: SC66 inhibits Akt, affecting downstream pathways.

Experimental Protocol: Inhibition of Akt Signaling in
Cell Culture
This protocol provides a general guideline for treating cultured cancer cells with SC66 to

assess the inhibition of Akt signaling.

Materials:

SC66 powder

Dimethyl sulfoxide (DMSO)
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Appropriate cell culture medium

Cultured cancer cells (e.g., HepG2, HCT-116)

Phosphate-buffered saline (PBS)

Reagents for Western blotting (lysis buffer, antibodies for total Akt, phospho-Akt, etc.)

Procedure:

Stock Solution Preparation: Prepare a stock solution of SC66 in DMSO. For example, a 10

mM stock solution. Store the stock solution at -20°C.

Cell Seeding: Seed the desired cancer cells in appropriate culture plates or flasks and allow

them to adhere and grow to a suitable confluency (typically 60-70%).

Treatment:

Dilute the SC66 stock solution to the desired final concentration in fresh cell culture

medium. It is important to have a vehicle control (medium with the same concentration of

DMSO used for the highest SC66 concentration).

Remove the old medium from the cells and replace it with the medium containing SC66 or

the vehicle control.

Incubate the cells for the desired time period (e.g., 24, 48, or 72 hours).

Cell Lysis:

After the treatment period, wash the cells with cold PBS.

Lyse the cells using an appropriate lysis buffer to extract total protein.

Western Blot Analysis:

Determine the protein concentration of the cell lysates.
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Perform SDS-PAGE and Western blotting using primary antibodies against total Akt and

phosphorylated Akt (e.g., p-Akt Ser473) to assess the effect of SC66 on Akt

phosphorylation. Use an appropriate loading control (e.g., β-actin or GAPDH).

Visualize the protein bands using a suitable detection method. A decrease in the ratio of

phospho-Akt to total Akt in SC66-treated cells compared to the control indicates

successful inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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